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Compound of Interest

Compound Name: Dihydroajugapitin

Cat. No.: B15596084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dihydroajugapitin, a naturally occurring clerodane diterpenoid, has garnered scientific interest

due to its notable biological activities. This technical guide provides a comprehensive overview

of Dihydroajugapitin, focusing on its chemical properties, isolation methods, and known

biological effects, particularly its antibacterial and antimutagenic potential. Detailed

experimental protocols and structured data are presented to facilitate further research and

development.

Core Chemical and Physical Properties
Dihydroajugapitin is classified as a neo-clerodane diterpenoid. Its fundamental chemical and

physical properties are summarized below.
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Property Value Source

CAS Number 87480-84-0 [1][2][3][4]

Molecular Formula C₂₉H₄₄O₁₀ [1][2][3][4]

Molecular Weight 552.65 g/mol N/A

IUPAC Name

[(1R,2S,3R,4aR,5S,6R,8S,8aR

)-8-(acetyloxy)-8a-

[(acetyloxy)methyl]-5-

[(2S,3aR,6aS)-

hexahydrofuro[2,3-b]furan-2-

yl]octahydro-3-hydroxy-5,6-

dimethylspiro[naphthalene-

1(2H),2'-oxiran]-2-yl] (2S)-2-

methylbutanoate

N/A

Isolation and Purification from Ajuga bracteosa
Dihydroajugapitin is primarily isolated from the aerial parts of Ajuga bracteosa Wall ex. Benth,

a plant species belonging to the Lamiaceae family. The isolation process involves extraction

followed by chromatographic separation.

Experimental Protocol for Isolation
The following protocol outlines the general steps for the isolation and purification of

Dihydroajugapitin from Ajuga bracteosa:

Plant Material Collection and Preparation: Aerial parts of Ajuga bracteosa are collected,

washed, and shade-dried. The dried plant material is then pulverized into a fine powder.

Extraction: The powdered plant material is subjected to cold maceration with methanol to

extract the bioactive compounds.

Chromatographic Separation: A portion of the concentrated methanol extract is adsorbed

onto silica gel and subjected to column chromatography (silica gel, 60-120 mesh). The

column is eluted with a gradient of petroleum ether and ethyl acetate. Dihydroajugapitin is

typically eluted with a 1:1 mixture of petroleum ether:ethyl acetate.
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Further Purification: The fractions containing Dihydroajugapitin are further purified using

techniques such as High-Performance Liquid Chromatography (HPLC) to yield the pure

compound.

Ajuga bracteosa (Aerial Parts) Pulverized Plant MaterialDrying & Pulverizing Methanol Extraction (Cold Maceration) Crude Methanol Extract Silica Gel Column Chromatography Eluted FractionsGradient Elution (Petroleum Ether:Ethyl Acetate) HPLC Purification Pure Dihydroajugapitin

Click to download full resolution via product page

Caption: General workflow for the isolation of Dihydroajugapitin.

Biological Activity
Current research has highlighted the antibacterial and antimutagenic properties of

Dihydroajugapitin.

Antibacterial Activity
Dihydroajugapitin has demonstrated significant antibacterial activity, particularly against the

Gram-negative bacterium Escherichia coli.[5][6] The mechanism of action is thought to involve

the disruption of the bacterial membrane, a common characteristic of clerodane diterpenoids.

Bacterial Strain Assay Result Concentration

Escherichia coli Agar well diffusion
25.0 ± 1.4 mm zone of

inhibition
Not Specified

Pathogenic Bacteria MIC 500 - 1000 µg/ml N/A

Antimutagenic Activity
Studies have also investigated the antimutagenic potential of Dihydroajugapitin. In a study

using an ethyl methanesulfonate (EMS)-induced mutagenicity model in mice,

Dihydroajugapitin demonstrated a significant reduction in micronuclei formation, suggesting

its potential as a protective agent against certain mutagens.
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Activity Model Result

Antimutagenic
EMS-induced mutagenicity in

mice

85.10% reduction in

micronuclei

Mechanism of Action
The precise molecular mechanisms underlying the biological activities of Dihydroajugapitin
are not yet fully elucidated.

Antibacterial Mechanism
The antibacterial action of clerodane diterpenoids, the class of compounds to which

Dihydroajugapitin belongs, is generally attributed to their ability to disrupt microbial

membranes. This disruption can lead to leakage of cellular contents and ultimately cell death.

However, specific studies detailing the interaction of Dihydroajugapitin with bacterial cell

membranes or other potential intracellular targets are currently lacking.

Dihydroajugapitin Bacterial Cell MembraneInteracts with Membrane Disruption Bacterial Cell DeathLeads to

Click to download full resolution via product page

Caption: Postulated antibacterial mechanism of Dihydroajugapitin.

Signaling Pathway Interactions
To date, there is no direct evidence in the scientific literature linking Dihydroajugapitin to

specific signaling pathways in mammalian cells or microorganisms. Further research is

required to explore its potential interactions with cellular signaling cascades, which could

provide deeper insights into its therapeutic potential.

Future Directions
The promising antibacterial and antimutagenic activities of Dihydroajugapitin warrant further

investigation. Key areas for future research include:

Elucidation of the precise antibacterial mechanism of action.
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Investigation of its activity against a broader spectrum of pathogenic microorganisms,

including drug-resistant strains.

In-depth studies on its antimutagenic and potential anticancer properties.

Exploration of its effects on cellular signaling pathways to understand its broader

pharmacological profile.

Development of synthetic routes to enable the production of larger quantities for extensive

preclinical and clinical evaluation.

This technical guide provides a foundational understanding of Dihydroajugapitin for the

scientific community. The presented data and protocols are intended to support and stimulate

further research into this promising natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15596084#dihydroajugapitin-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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